3-(1-(2-phenylthiazole-4-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(2-phenyl-1,3-thiazole-4-carbonyl)piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H19N5O3S/c28-20-16-7-4-10-23-18(16)25-22(30)27(20)15-8-11-26(12-9-15)21(29)17-13-31-19(24-17)14-5-2-1-3-6-14/h1-7,10,13,15H,8-9,11-12H2,(H,23,25,30)
• InChI Key: WTHLQELSVARQHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(NC2=O)N=CC=C3)C(=O)C4=CSC(=N4)C5=CC=CC=C5
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol
• CAS No.: 2034225-36-8

Description

3-(1-(2-phenylthiazole-4-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research efforts have been dedicated to synthesizing tricyclic heteroaromatic systems containing bridgehead nitrogen atoms, such as pyrazolo[3,4-d]pyrimidines and tetrazolo[1′,5′:1,5]pyrazolo[3,4-d]pyrimidines. These studies focus on developing novel synthetic routes and understanding the chemical behavior of such compounds under different conditions. For example, Golec, Scrowston, and Dunleavy (1992) detailed the preparation of phenyl-substituted pyrazolo[3,4-d]pyrimidin derivatives and explored their cyclization reactions to generate fused 1,2,4-triazoles, highlighting the versatility of these heterocyclic frameworks in synthetic chemistry (Golec, Scrowston, & Dunleavy, 1992).

Pharmacological Activities

Several studies have investigated the biological activities of compounds structurally related to 3-(1-(2-phenylthiazole-4-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. For instance, research on pyrimidine derivatives has shown significant promise in areas such as antimicrobial and anticancer activities. Prakash et al. (2010) synthesized a series of thiazolidine-dione derivatives exhibiting notable antibacterial and antifungal effects, suggesting the potential of these compounds in developing new therapeutic agents (Prakash et al., 2010).

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit cyclin-dependent kinase 2 (cdk2), which plays a crucial role in cell cycle regulation .

Mode of Action

Compounds with similar structures have been shown to inhibit cdk2, leading to alterations in cell cycle progression and induction of apoptosis .

Biochemical Pathways

This can lead to cell cycle arrest and apoptosis .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties .

Result of Action

Similar compounds have been shown to significantly inhibit the growth of certain cell lines .